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Cat. No.: B13255081
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling of
4-Ethoxy-2-butanol. The information presented herein is intended to support researchers,
scientists, and drug development professionals in the safe management and use of this
chemical compound. Due to the limited availability of a specific Safety Data Sheet (SDS) for 4-
Ethoxy-2-butanol, this guide leverages data from structurally similar compounds, particularly
its isomer 4-Ethoxybutanol and the related ketone 4-Ethoxy-2-butanone, to provide a thorough
safety profile. All quantitative data is summarized in structured tables, and detailed
experimental protocols for key safety assessments are provided.

Chemical and Physical Properties

4-Ethoxy-2-butanol is a bifunctional organic molecule containing both an ether and a
secondary alcohol functional group. A summary of its key physical and chemical properties is
presented in Table 1.[1]
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Property Value

Molecular Formula C6H1402
Molecular Weight 118.17 g/mol
IUPAC Name 4-ethoxybutan-2-ol
CAS Number 53892-34-5

Hazard Identification and Classification

A specific Globally Harmonized System (GHS) classification for 4-Ethoxy-2-butanol is not
readily available. However, based on the GHS classification of its structural isomer, 4-
Ethoxybutanol, the following hazards can be reasonably anticipated.[2] It is crucial to handle 4-
Ethoxy-2-butanol with the assumption that it possesses similar hazardous properties.

Pictograms:

lwialt text
lwialt text

Signal Word: Warning[2]

Hazard Statements:[2]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in
Table 2, derived from safety data sheets of analogous compounds.[3][4][5][6][7][8][9][10]
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Precautionary Statement
Category Cod Statement
ode

Keep away from heat, sparks,

Prevention P210 open flames, and hot surfaces.
No smoking.
P233 Keep container tightly closed.
Ground/bond container and
P240 o _
receiving equipment.
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.
P242 Use only non-sparking tools.
Take precautionary measures
pP243 _ o
against static discharge.
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
pP271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303+P361+P353

clothing. Rinse skin with

water/shower.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.
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IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON CENTER or
P312 doctor/physician if you feel
unwell.

If skin irritation occurs: Get

P332+P313 ) ) )

medical advice/attention.

If eye irritation persists: Get
P337+P313

medical advice/attention.

Take off contaminated clothing
P362+P364

and wash it before reuse.

In case of fire: Use dry sand,
P370+P378 dry chemical, or alcohol-

resistant foam to extinguish.

Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.

Store in a well-ventilated

P403+P235
place. Keep cool.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Toxicological Information

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for 4-Ethoxy-2-butanol are not readily available in the public domain. The
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hazard statements for the analogous compound 4-Ethoxybutanol suggest that it can cause
skin, eye, and respiratory irritation.[2]

Handling and Storage

Proper handling and storage procedures are critical to ensure safety when working with 4-
Ethoxy-2-butanol. The following guidelines are based on best practices for handling
flammable and irritant ether-alcohols.[3][4][6][7][8][10][11]

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

e Use non-sparking tools and explosion-proof equipment.[3][5]

e Ground and bond containers and receiving equipment during transfers to prevent static
discharge.[3][8][9]

e Avoid contact with skin, eyes, and clothing.[7]

e Do not breathe vapors or mists.[4][10]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4][7][8][9][10]

Wash hands thoroughly after handling.[3][10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][7][8][10]

Store away from incompatible materials such as strong oxidizing agents.

Keep in a flammables-area.[12]

Store locked up.[3][5][8]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn when handling 4-Ethoxy-2-butanol
to minimize exposure.

PPE Specifications

Eye/Face Protection Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber),

Skin Protection
lab coat, and closed-toe shoes.

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with organic vapor

cartridges.

First-Aid Measures

In case of exposure to 4-Ethoxy-2-butanol, the following first-aid measures should be taken
immediately. These are general guidelines and a physician should be consulted.[3][5][6][11][13]
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[5][11][13]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[11][13]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[3][5]

[11][13]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3][11]

Fire-Fighting Measures

4-Ethoxy-2-butanol is a flammable liquid and vapor.[2][9][14]

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.
Water spray may be used to cool containers.[7]

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.
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Experimental Protocols

Detailed methodologies for key experiments to determine the safety profile of a chemical like 4-
Ethoxy-2-butanol are provided below.

Flash Point Determination

The flash point of a volatile liquid is the lowest temperature at which its vapors will ignite in the
presence of an ignition source. Standard methods for determining the flash point of flammable
liquids include the Tag Closed-Cup Test (ASTM D56) and the Pensky-Martens Closed-Cup Test
(ASTM D93).

Principle: A sample of the liquid is heated in a closed cup at a controlled rate. An ignition source
is periodically introduced into the vapor space above the liquid. The flash point is the lowest
temperature at which the application of the ignition source causes the vapors to ignite.

Apparatus:

o Tag Closed-Cup Tester or Pensky-Martens Closed-Cup Tester
e Thermometer

e Heating source

« Ignition source (flame or electric)

Procedure (General):

Ensure the apparatus is clean and dry.

Pour the sample into the test cup to the specified level.

Place the lid on the cup.

Begin heating the sample at a slow, constant rate while stirring (if applicable to the method).

At specified temperature intervals, apply the ignition source to the opening in the lid.

Record the temperature at which a distinct flash is observed inside the cup.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#4-ethoxy-2-butanol-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#4-ethoxy-2-butanol-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13255081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Correct the observed flash point for barometric pressure.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an experimental animal
(typically an albino rabbit) for a specified duration. The skin is then observed for signs of
erythema (redness) and edema (swelling) at various time points.

Procedure (Abbreviated):

Healthy, young adult albino rabbits are used. The fur on the dorsal area is clipped 24 hours
before the test.

e A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small area
of skin (approximately 6 cm?) and covered with a gauze patch.

e The exposure period is typically 4 hours, after which the residual substance is removed.

e The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal. Observations may continue for up to 14 days to assess the reversibility of any
effects.

The severity of the reactions is scored according to a standardized grading system.

Visualizations

The following diagrams illustrate key logical relationships and workflows relevant to the safe
handling of 4-Ethoxy-2-butanol.
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Caption: Logical relationship of hazard identification, risk assessment, and control measures.
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Caption: General workflow for the safe handling of a laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b13255081?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13255081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

